1-(2,3-Dimethylphenyl)-1-(1-trityl-1H-imidazol-5-yl)ethanol
Description
1-(2,3-Dimethylphenyl)-1-(1-trityl-1H-imidazol-5-yl)ethanol, commonly referred to as DMPEI, is a synthetic compound that has been used in a variety of scientific research applications. It is a highly versatile compound that has been used in a variety of fields, including biochemistry, physiology, and medicine. DMPEI is a low-molecular-weight compound that can be easily synthesized and manipulated. It has a wide range of properties, including low toxicity and high solubility, making it ideal for use in a variety of laboratory experiments.
Scientific Research Applications
Enantioseparation and Analytical Applications
- Karakurt et al. (2012) investigated the enantioseparation of racemic compounds related to imidazole-ethanol derivatives, highlighting their significance in chiral resolution processes which are crucial for pharmaceutical applications (Karakurt, Saraç, & Dalkara, 2012).
Electronic/Substituent Influence on Imidazole
- Eseola et al. (2012) explored the influence of electronic and substituent modifications on imidazole ring donor-acceptor capacities, which could affect the binding and activity of such compounds in biochemical systems (Eseola, Adepitan, Görls, & Plass, 2012).
Luminescence Sensing
- Shi et al. (2015) developed lanthanide metal-organic frameworks based on dimethylphenyl imidazole dicarboxylate for selective luminescence sensing of benzaldehyde, demonstrating the potential of these compounds in chemical sensing and detection (Shi, Zhong, Guo, & Li, 2015).
Antimycotic Activity
- Raga et al. (1992) synthesized and tested a series of imidazole-ethanol derivatives for antimycotic activity, revealing their potential as therapeutic agents (Raga, Moreno-Mañas, Cuberes, Palacín, Castello, & Ortiz, 1992).
Synthesis of Agonists and Inhibitors
- Kudzma and Turnbull (1991) described the synthesis of 4(5)-[1-(2,3-dimethylphenyl)ethyl]-1H-imidazole, showcasing the compound's relevance as an α2-adrenergic agonist, indicating its importance in medicinal chemistry (Kudzma & Turnbull, 1991).
Chiral Resolution and Heme Oxygenase-1 Inhibition
- Ianni et al. (2020) focused on the semipreparative enantioresolution of phenylethanolic-azole derivatives, demonstrating the critical role of chiral resolution in the development of selective heme oxygenase-1 inhibitors (Ianni, Carotti, Intagliata, Macchiarulo, Chankvetadze, Pittalà, & Sardella, 2020).
properties
IUPAC Name |
1-(2,3-dimethylphenyl)-1-(3-tritylimidazol-4-yl)ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C32H30N2O/c1-24-14-13-21-29(25(24)2)31(3,35)30-22-33-23-34(30)32(26-15-7-4-8-16-26,27-17-9-5-10-18-27)28-19-11-6-12-20-28/h4-23,35H,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JDQAHNCWMFJBCD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C(C)(C2=CN=CN2C(C3=CC=CC=C3)(C4=CC=CC=C4)C5=CC=CC=C5)O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C32H30N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40655275 |
Source
|
| Record name | 1-(2,3-Dimethylphenyl)-1-[1-(triphenylmethyl)-1H-imidazol-5-yl]ethan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40655275 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
458.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,3-Dimethylphenyl)-1-(1-trityl-1H-imidazol-5-yl)ethanol | |
CAS RN |
176721-03-2 |
Source
|
| Record name | 1-(2,3-Dimethylphenyl)-1-[1-(triphenylmethyl)-1H-imidazol-5-yl]ethan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40655275 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-[1-(2,3-dimethylphenyl)-1-hydroxyethyl]-1-(triphenylmethyl)imidazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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